Cas no 2680531-97-7 (4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride)

• Product Name: 4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride
• CAS No: 2680531-97-7
• MF: C₉H₁₅FN₄O₄S₂
• MW: 326.368202447891
• MDL: MFCD34183274
• CID: 5465033
• PubChem ID: 165908886
• Update Time: 2025-05-26

4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z3644395823
• 4-[(3-cyanopyrrolidin-1-yl)sulfonyl]piperazine-1-sulfonyl fluoride
• 4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride

• MDL： MFCD34183274
• Inchi： 1S/C9H15FN4O4S2/c10-19(15,16)12-3-5-13(6-4-12)20(17,18)14-2-1-9(7-11)8-14/h9H,1-6,8H2
• InChI Key： TWONSNNCIRSROC-UHFFFAOYSA-N
• SMILES： S(N1CCN(CC1)S(=O)(=O)F)(N1CCC(C#N)C1)(=O)=O

Computed Properties

• Exact Mass: 326.05187548 g/mol
• Monoisotopic Mass: 326.05187548 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 119
• Molecular Weight: 326.4

Additional information on 4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride

Introduction to 4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride (CAS No. 2680531-97-7)

4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride is a specialized chemical compound with significant applications in the field of pharmaceutical research and drug development. This compound, identified by its CAS number 2680531-97-7, belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. The unique structural features of this molecule, including its sulfonyl fluoride and cyanopyrrolidinyl moieties, contribute to its distinctive reactivity and biological activity, making it a valuable tool for medicinal chemists and researchers.

The sulfonyl fluoride group is a well-known pharmacophore in drug design, often employed to enhance binding affinity and metabolic stability. In the case of 4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride, this group is strategically positioned to interact with target proteins, thereby facilitating the development of novel therapeutic agents. Recent studies have highlighted the importance of sulfonyl fluorides in the design of kinase inhibitors and other small-molecule drugs, underscoring the relevance of this compound in modern pharmaceutical research.

Moreover, the 3-cyanopyrrolidin-1-yl substituent introduces a nitrogen-rich heterocyclic core, which is commonly found in bioactive molecules targeting neurological and immunological pathways. Pyrrolidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly serotonin and dopamine receptors. The incorporation of a cyano group further enhances the compound's potential by introducing additional binding interactions with biological targets. This structural motif has been explored in various drug candidates aimed at treating conditions such as depression, anxiety, and chronic pain.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride with high precision. These studies suggest that the compound can interact with multiple protein targets, including enzymes involved in signal transduction and receptors mediating pain perception. Such insights are crucial for optimizing lead compounds during the drug discovery process, ensuring that final candidates exhibit high efficacy and minimal side effects.

The synthesis of 4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride presents unique challenges due to its complex structural framework. However, modern synthetic methodologies have made significant strides in improving the efficiency and scalability of its production. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in constructing the desired sulfonyl fluoride moiety with high yield and purity. These advancements not only facilitate research but also pave the way for industrial-scale synthesis of similar compounds.

In the realm of medicinal chemistry, 4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride serves as a versatile scaffold for derivative design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of this compound. For instance, replacing the cyano group with other nitrogen-containing heteroatoms may alter its interaction profile with biological targets, potentially leading to new therapeutic applications. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide critical insights into optimizing drug candidates.

The compound's potential extends beyond CNS applications; it has also been explored for its immunomodulatory effects. Sulfonyl fluorides are known to influence inflammatory pathways by modulating cytokine production and immune cell function. Preliminary studies suggest that derivatives of 4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride may exhibit anti-inflammatory properties, making them promising candidates for treating autoimmune diseases and chronic inflammatory conditions. Further investigation is warranted to fully elucidate these mechanisms and validate their clinical relevance.

Given its multifaceted potential, 4-(3-cyanopyrrolidin-1-yl)sulfonylpiperazine-1-sulfonyl fluoride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activity make it a valuable asset for researchers seeking to develop novel therapeutics targeting neurological and inflammatory disorders. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in shaping the future of medicine.